Cas no 1235667-05-6 (5-chloro-2-methoxy-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 5-chloro-2-methoxy-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 1235667-05-6
• MF: C₁₈H₂₂ClN₃O₃S
• MW: 395.9035820961
• CID: 6177954
• PubChem ID: 49684428
• Update Time: 2025-05-27

5-chloro-2-methoxy-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• AKOS024490307
• 1235667-05-6
• 5-chloro-2-methoxy-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• F5017-1441
• 5-chloro-2-methoxy-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]benzenesulfonamide
• 5-chloro-2-methoxy-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide
• VU0629819-1

• Inchi： 1S/C18H22ClN3O3S/c1-25-16-6-5-15(19)12-17(16)26(23,24)21-13-14-7-10-22(11-8-14)18-4-2-3-9-20-18/h2-6,9,12,14,21H,7-8,10-11,13H2,1H3
• InChI Key： XTSRITXJTLBJRK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(NCC1CCN(C2C=CC=CN=2)CC1)(=O)=O)OC

Computed Properties

• Exact Mass: 395.1070404g/mol
• Monoisotopic Mass: 395.1070404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-chloro-2-methoxy-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide

Recent Advances in the Study of 5-chloro-2-methoxy-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS: 1235667-05-6)

The compound 5-chloro-2-methoxy-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS: 1235667-05-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a selective inhibitor of certain enzymes or receptors. Preliminary data suggest that it exhibits high affinity and specificity, making it a candidate for targeted therapies. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its efficacy in inhibiting a specific kinase involved in inflammatory responses, with IC50 values in the nanomolar range. These findings underscore its potential as a lead compound for anti-inflammatory drug development.

In addition to its inhibitory properties, the compound's pharmacokinetic profile has also been a subject of study. Recent in vivo experiments demonstrated favorable absorption and distribution characteristics, with minimal off-target effects. This is particularly noteworthy given the challenges often associated with sulfonamide-based compounds, such as metabolic instability or toxicity. The compound's structural features, including the pyridinyl-piperidinyl moiety, appear to contribute to its enhanced stability and bioavailability.

Further research has explored the compound's potential in oncology. A 2024 study in Cancer Research revealed that 5-chloro-2-methoxy-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide could induce apoptosis in certain cancer cell lines by modulating the activity of key apoptotic regulators. These findings open new avenues for the development of novel anticancer agents, particularly for tumors resistant to conventional therapies.

Despite these promising results, challenges remain in optimizing the compound's therapeutic index and minimizing potential side effects. Ongoing research is focused on structural modifications to enhance its selectivity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-chloro-2-methoxy-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide represents a compelling area of study in chemical biology and drug discovery. Its multifaceted pharmacological properties and promising preclinical data highlight its potential as a therapeutic agent. Future studies will likely focus on advancing its development through rigorous clinical trials and further mechanistic investigations.